Cas no 959430-10-5 (3-amino-1-(2-propen-1-yl)-1H-Pyrazole-4-carboxamide)

• Product Name: 3-amino-1-(2-propen-1-yl)-1H-Pyrazole-4-carboxamide
• CAS No: 959430-10-5
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 1123212
• PubChem ID: 59594471
• Update Time: 2025-04-20

3-amino-1-(2-propen-1-yl)-1H-Pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-propen-1-yl)-1H-Pyrazole-4-carboxamide
• DTXSID101223478
• 959430-10-5
• SCHEMBL2078237

• Inchi： 1S/C7H10N4O/c1-2-3-11-4-5(7(9)12)6(8)10-11/h2,4H,1,3H2,(H2,8,10)(H2,9,12)
• InChI Key： YZLFBXJRCIMLGW-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NN(CC=C)C=1)N

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.9Ų